Cas no 2776-93-4 (2-Acetamido-1-N-(b-L-aspartyl)-2-deoxy-b-D-glucopyranosylamine)

• Product Name: 2-Acetamido-1-N-(b-L-aspartyl)-2-deoxy-b-D-glucopyranosylamine
• CAS No: 2776-93-4
• MF: C₁₂H₂₁N₃O₈
• MW: 335.310443639755
• MDL: MFCD02259695
• CID: 260284
• PubChem ID: 123826
• Update Time: 2025-10-31

2-Acetamido-1-N-(b-L-aspartyl)-2-deoxy-b-D-glucopyranosylamine Chemical and Physical Properties

Names and Identifiers

• L-Asparagine,N-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]-
• 4-N-[B-GLCNAC]-L-ASN-OH
• H-Asn(GlcNAc-β-D)-OH
• 2-Acetamido-1-(beta-L-aspartamido)-1,2-dideoxy-beta-D-glucose
• 2-Acetamido-1-N-(4'-L-aspartyl)-2-deoxy-beta-D-glucopyranosylamine
• 4-N-2-Acetamido-2-deoxy-beta-D-glucopyranosyl-L-asparagine
• AADG
• Acetylglucosaminylasparagine
• Asparaginylglucosamine
• Aspartylglucosamine
• Aspartylglucosylamine
• Aspartylglycosamine
• N-(2-Acetylamino)-2-deoxy-beta-D-glucopyranosyl-L-asparagine
• N-Acetylglucosaminylasparagine
• (2S)-4-[[(2R, 3R, 4R, 5S, 6R)-3-acetamido-4, 5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]amino]-2-amino-4-oxobutanoic acid
• (N-g-(2-Acetamido-2-deoxy-b-D-gluco-pyranosyl)-L-asparagine
• 2-Acetamido-1-N-(4'-L-aspartyl)-2-deoxy-beta-delta-glucopyranosylamine
• b-D-GlcNAc-1->N-Asn
• H-Asn(GlcNAc-b-D)-OH
• 2-Acetamido-1-N-(beta-L-aspartyl)-2-deoxy-beta-D-glucopyranosylamine
• HY-N9446
• SCHEMBL243608
• 4-N-2-Acetamido-2-deoxy-beta-delta-glucopyranosyl-L-asparagine
• ASPARAGINE-N-ACETYL-.BETA.-D-GLUCOSAMINE CONJUGATE
• MFCD02259695
• N4-(acetyl-beta-D-glucosaminyl)asparagine
• CHEBI:17261
• FD21203
• Q4807723
• 2-acetamido-N(1)-L-beta-aspartyl-2-deoxy-beta-D-glucopyranosylamine
• (2S)-4-[[(2R,3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]amino]-2-amino-4-oxobutanoic acid
• (N-gamma-(2-Acetamido-2-deoxy-beta-D-gluco-pyranosyl)-L-asparagine
• N(4)-(beta-N-acetyl-D-glucosaminyl)-L-asparagine
• N-(2-(ACETYLAMINO)-2-DEOXY-.BETA.-D-GLUCOPYRANOSYL)-L-ASPARAGINE
• 2-Acetamido-1-b-(L-aspartamido)-1,2-dideoxy-D-glucose
• H-Asn(GlcNAc-beta-D)-OH
• 2-ACETAMIDO-1-BETA-[L-ASPARTAMIDO]-1,2-DIDEOXY-D-GLUCOSE
• H-Asn(GlcNAc--D)-OH
• 2-acetamido-N-L-beta-aspartyl-2-deoxy-beta-D-glucopyranosylamine
• AADG;Aspartylglucosamine;N--(2-Acetamido-2-deoxy--D-gluco-pyranosyl)-L-asparagine
• (N-gamma-(2-Acetamido-2-deoxy-beta-delta-gluco-pyranosyl)-L-asparagine
• beta-N-acetylglucosaminyl-L-asparagine
• 2-acetamido-N-[(3S)-3-azaniumyl-3-carboxylatopropanoyl]-2-deoxy-beta-D-glucopyranosylamine
• C04540
• N-(2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl)L-Asparagine
• N-(2-(acetylamino)-2-deoxy-beta-delta-glucopyranosyl)L-Asparagine
• H-Asn(
• UNII-Q9ODP9B8O5
• beta-delta-GlcNAc-1->N-Asn
• L-ASPARAGINE, N-(2-(ACETYLAMINO)-2-DEOXY-.BETA.-D-GLUCOPYRANOSYL)-
• DTXSID401027514
• N-(2-Acetylamino)-2-deoxy-beta-delta-glucopyranosyl-L-asparagine
• W-202164
• ASPARAGINE, N-(2-ACETAMIDO-2-DEOXY-.BETA.-D-GLUCOPYRANOSYL)-
• CS-0173272
• (2S)-2-amino-3-{[(2R,3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]carbamoyl}propanoic acid
• 1-beta-aspartyl-N-acetyl-D-glucosaminylamine
• 2-Acetamido-1-beta-(L-aspartamido)-1,2-dideoxy-delta-glucose
• A-D-glcnac)-OH
• N4-(beta-N-acetyl-D-glucosaminyl)-L-asparagine
• N(4)-(2-acetamido-2-deoxy-beta-D-glucopyranosyl)-L-asparagine
• 2-Acetamido-1-beta-(L-aspartamido)-1,2-dideoxy-D-glucose
• 2776-93-4
• beta-D-GlcNAc-1->N-Asn
• H-ASN(GLCNAC-.BETA.-D)-OH
• Q9ODP9B8O5
• L-Asparagine, N-(2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl)-
• N(4)-(acetyl-beta-D-glucosaminyl)asparagine
• N(4)-(2-acetamido-2-deoxyglucopyranosyl)asparagine
• 2-Acetamido-2-deoxy-b-D-glucopyranosyl L-asparagine
• 2-Acetamido-1-N-(b-L-aspartyl)-2-deoxy-b-D-glucopyranosylamine

• MDL： MFCD02259695
• Inchi： 1S/C12H21N3O8/c1-4(17)14-8-10(20)9(19)6(3-16)23-11(8)15-7(18)2-5(13)12(21)22/h5-6,8-11,16,19-20H,2-3,13H2,1H3,(H,14,17)(H,15,18)(H,21,22)/t5-,6+,8+,9+,10+,11+/m0/s1
• InChI Key： YTTRPBWEMMPYSW-HRRFRDKFSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1NC(C[C@@H](C(=O)O)N)=O)NC(C)=O)O)O

Computed Properties

• Exact Mass: 335.133
• Monoisotopic Mass: 335.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 191A^2
• XLogP3: -5.7

Experimental Properties

• Density: 1.53
• Boiling Point: 818.5°Cat760mmHg
• Flash Point: 448.8°C
• Refractive Index: 1.6
• PSA: 191.44000
• LogP: -2.66960

2-Acetamido-1-N-(b-L-aspartyl)-2-deoxy-b-D-glucopyranosylamine Security Information

• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Acetamido-1-N-(b-L-aspartyl)-2-deoxy-b-D-glucopyranosylamine

Research Brief on 2-Acetamido-1-N-(b-L-aspartyl)-2-deoxy-b-D-glucopyranosylamine (CAS: 2776-93-4)

2-Acetamido-1-N-(b-L-aspartyl)-2-deoxy-b-D-glucopyranosylamine (CAS: 2776-93-4) is a glycosylamine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in glycobiology and drug development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly in the context of glycosylation processes and therapeutic targeting.

The compound's unique structure, which combines an acetamido group with a glucopyranosylamine moiety linked to an aspartyl residue, makes it a valuable scaffold for investigating carbohydrate-protein interactions. These interactions are critical in various biological processes, including cell signaling, immune response, and pathogen recognition. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to elucidate its conformational properties and stability under physiological conditions.

One of the key findings from recent research is the role of 2-Acetamido-1-N-(b-L-aspartyl)-2-deoxy-b-D-glucopyranosylamine in modulating enzymatic activities. For instance, studies have demonstrated its inhibitory effects on certain glycosidases, which are enzymes involved in the breakdown of glycoconjugates. This property has sparked interest in its potential as a therapeutic agent for diseases where glycosidase dysregulation is implicated, such as lysosomal storage disorders and certain cancers.

In addition to its enzymatic modulation, the compound has been explored for its ability to serve as a precursor in the synthesis of more complex glycoconjugates. Recent synthetic approaches have leveraged its reactive functional groups to generate libraries of derivatives with enhanced bioactivity and selectivity. These efforts are part of a broader strategy to develop novel glycotherapeutics with improved pharmacokinetic profiles.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Current research is addressing these issues through structural modifications and the development of targeted delivery systems. For example, nanoparticle-based carriers have been investigated to enhance the compound's stability and tissue-specific uptake.

In conclusion, 2-Acetamido-1-N-(b-L-aspartyl)-2-deoxy-b-D-glucopyranosylamine represents a promising candidate for further exploration in glycobiology and drug development. Its multifaceted roles in enzymatic inhibition and glycoconjugate synthesis underscore its potential as a versatile tool in both basic research and therapeutic applications. Future studies are expected to focus on translating these findings into preclinical models, paving the way for its eventual clinical evaluation.